3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(3-methoxyphenyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(3-methoxyphenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C27H30N6O2/c1-19-7-8-21(17-20(19)2)24-9-10-25-28-29-26(33(25)30-24)11-12-27(34)32-15-13-31(14-16-32)22-5-4-6-23(18-22)35-3/h4-10,17-18H,11-16H2,1-3H3
• InChI Key: SBMYFLOXGMDVRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN=C3CCC(=O)N4CCN(CC4)C5=CC(=CC=C5)OC)C=C2)C
• Molecular Formula: C27H30N6O2
• Molecular Weight: 470.6 g/mol
• CAS No.: 1216921-61-7

Description

This compound is a heterocyclic molecule featuring a [1,2,4]triazolo[4,3-b]pyridazine core substituted at position 6 with a 3,4-dimethylphenyl group and at position 3 with a propan-1-one moiety linked to a 4-(3-methoxyphenyl)piperazine ring. Its structural complexity arises from the fusion of triazole and pyridazine rings, which imparts unique electronic and steric properties.

Biological Activity

The compound 3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(3-methoxyphenyl)piperazin-1-yl]propan-1-one is a complex organic molecule belonging to the class of triazolopyridazines. This compound has attracted attention due to its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article reviews the current understanding of its biological activity based on diverse research findings.

Structural Overview

The molecular structure of the compound features:

• A triazole ring fused to a pyridazine ring .
• A propanone group attached to a piperazine moiety .
• A dimethylphenyl group , which may influence its biological interactions.

Anticancer Properties

Research indicates that compounds with similar structures exhibit significant anticancer activity. For instance, derivatives of triazole and pyridazine have shown efficacy against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
47f	HCT-116	6.2
47e	T47D	43.4
69c	MCF-7	More potent than reference

In a study evaluating triazole derivatives, certain compounds displayed promising cytotoxicity against human breast cancer cells (MCF-7) and colon carcinoma cells (HCT-116) .

Antimicrobial Activity

The compound's structural components suggest potential antimicrobial properties. Similar triazolo-pyridazine derivatives have been reported to possess antibacterial and antifungal activities. For example:

Compound	Activity Type	Reference
76a	Antibacterial	Effective against pathogenic bacteria compared to chloramphenicol

Anti-inflammatory Effects

Compounds in the triazole family have also been investigated for their anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines such as TNF-alpha. Inhibition studies have demonstrated that some derivatives can reduce inflammation markers in cellular models .

The biological activity of this compound likely involves interaction with specific molecular targets:

• Enzyme Inhibition : The compound may act as an inhibitor for enzymes involved in cancer proliferation or inflammatory pathways.
• Receptor Modulation : It may bind to receptors that mediate cellular responses to growth factors or inflammatory signals.

Case Studies

• Study on Anticancer Activity : A series of synthesized triazolo derivatives were tested against various cancer cell lines. The study found that certain modifications in the chemical structure significantly enhanced cytotoxicity .
• Antimicrobial Testing : Compounds similar in structure were screened for their ability to inhibit bacterial growth. Results indicated significant activity against Gram-positive and Gram-negative bacteria .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes are compared below with analogous heterocyclic derivatives, focusing on core scaffolds, substituents, and pharmacological relevance.

Core Heterocyclic Scaffolds

Compound	Core Structure	Key Features
Target Compound	[1,2,4]Triazolo[4,3-b]pyridazine	High nitrogen content; planar aromatic system suitable for π-π stacking .
1h ()	Pyrazoline	Non-aromatic 5-membered ring with reduced planarity; limited π-stacking potential .
9a ()	[1,2,4]Triazolo[3,4-b]thiadiazole	Thiadiazole ring introduces sulfur, altering solubility and redox properties .
920364-49-4 ()	[1,2,3]Triazolo[4,5-d]pyrimidine	Pyrimidine core enhances hydrogen-bonding capacity vs. pyridazine .

Substituent Effects

Compound	Substituents	Impact on Properties
Target Compound	3,4-Dimethylphenyl, 3-methoxyphenyl-piperazine	Methyl groups increase lipophilicity; methoxy-piperazine enhances solubility and CNS targeting .
1h ()	4-Methoxyphenyl, 3,4-dimethylphenyl	Methoxy group improves solubility; dimethylphenyl enhances steric bulk .
9a ()	3,4-Dimethoxyphenyl, 2-fluoro-4-pyridinyl	Fluorine atom introduces electronegativity, affecting binding affinity .
3LD6-docked compounds ()	4-Methoxyphenyl-pyrazole	Pyrazole moiety may contribute to antifungal activity via 14-α-demethylase inhibition .

Pharmacological Potential

• Antifungal Activity: Compounds with triazole-thiadiazole cores (e.g., ) exhibit docking affinity for 14-α-demethylase, a fungal enzyme .
• CNS Activity : Piperazine derivatives (e.g., ) are prevalent in antipsychotics and antidepressants due to their dopamine/serotonin receptor interactions . The 3-methoxyphenyl-piperazine in the target compound suggests possible neuroactive properties.
• Thermal Stability : Tetrazine-based compounds () prioritize stability for energetic applications, whereas the target compound’s pyridazine core may favor pharmaceutical stability under physiological conditions .